Cas no 2680892-20-8 (2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid
• CAS No: 2680892-20-8
• MF: C₁₈H₁₆F₃NO₅
• MW: 383.318555831909
• CID: 5627711
• PubChem ID: 165941144
• Update Time: 2025-06-13

2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28302071
• 2-{[(benzyloxy)carbonyl]amino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid
• 2680892-20-8
• 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid

• Inchi： 1S/C18H16F3NO5/c1-26-14-9-5-8-13(10-14)17(15(23)24,18(19,20)21)22-16(25)27-11-12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,22,25)(H,23,24)
• InChI Key： DZBONYNIAQRAGW-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=C(C=1)OC)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 383.09805710g/mol
• Monoisotopic Mass: 383.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid (CAS No. 2680892-20-8)

The compound 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid (CAS No. 2680892-20-8) is a fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules targeting metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 3-methoxyphenyl moiety in CAS 2680892-20-8 further enhances its versatility, enabling modifications for specific therapeutic targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in drug efficacy. As such, this compound is frequently discussed in forums and publications focusing on medicinal chemistry and peptide synthesis.

From a synthetic chemistry perspective, 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid exemplifies the importance of protecting group strategies. The Cbz group is widely used to protect amines during multi-step reactions, ensuring selectivity and yield. This compound’s synthesis often involves asymmetric catalysis, a hot topic in organic chemistry, as researchers seek greener and more efficient methods. Its trifluoromethyl group also contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability.

The compound’s relevance extends to agrochemical innovation, where fluorinated analogs are explored for their pest-resistant properties. With increasing global attention on sustainable agriculture, researchers are investigating how derivatives of CAS 2680892-20-8 could contribute to next-generation crop protection agents. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary importance, making it a frequent subject in patent filings and academic journals.

Analytical characterization of 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a priority for industries complying with Good Manufacturing Practices (GMP). The compound’s stability under various conditions is also a key research area, particularly for storage and formulation optimization.

In summary, CAS 2680892-20-8 represents a compelling case study in modern chemical research. Its structural features align with current trends in fluorine chemistry and drug design, while its synthetic flexibility supports diverse applications. As the scientific community continues to explore bioisosteres and green chemistry approaches, this compound is poised to remain a focal point in innovation-driven industries.